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Compound of Interest

Compound Name: 2-(Isopropyl(methyl)amino)ethanol

Cat. No.: B1584345

An In-Depth Technical Guide to 2-(Isopropyl(methyl)amino)ethanol

Abstract

This technical guide provides a comprehensive overview of 2-
(Isopropyl(methyl)amino)ethanol (CAS No. 2893-49-4), a tertiary amino alcohol with
significant utility in chemical synthesis. Tailored for researchers, scientists, and drug
development professionals, this document details the compound's physicochemical properties,
outlines a robust synthetic methodology, explores its applications, and provides critical safety
and handling protocols. The guide emphasizes the rationale behind experimental procedures
and safety measures, grounding the information in established chemical principles to ensure
both technical accuracy and practical utility.

Compound Identification and Physicochemical
Properties

2-(Isopropyl(methyl)amino)ethanol is a substituted alkanolamine featuring both a tertiary
amine and a primary alcohol functional group. This bifunctionality makes it a versatile building
block in organic synthesis. Its core identification and key physical properties are summarized
below.
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Property Value Source(s)
2-
Chemical Name (Isopropyl(methyl)amino)ethan  [1][2][3]
ol
2-
IUPAC Name (isopropyl(methyl)amino)ethan-  [2]
1-ol
CAS Number 2893-49-4 [1112][3]
Molecular Formula CeH1sNO [1112]
Molecular Weight 117.19 g/mol [2][4]
2-(N-methyl-N-

isopropylamino)-ethanol,
Synonyms Methyl-(2-hydroxy-aethyl)- [4]
isopropyl-amine, 2-(Methyl-

isopropyl-amino)-ethanol-(1)

SMILES String CC(C)N(C)CCO 2]

Synthesis and Manufacturing

The synthesis of 2-(Isopropyl(methyl)amino)ethanol can be efficiently achieved through a
two-step process starting from readily available precursors. The chosen pathway involves an
initial reductive amination to form a secondary amine, followed by a second reductive
amination (N-methylation) to yield the final tertiary amine. This approach is widely applicable
and provides good yields.

Synthetic Pathway Overview

The logical flow for the synthesis involves two distinct reductive amination steps. This ensures
high selectivity and minimizes the formation of byproducts.
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Step 1: Synthesis of Intermediate

[Ethanolamine + Acetone]

}ondensation

Schiff Base Formation
(Imine Intermediate)

eduction

Catalytic Hydrogenation
(e.g., H2/PtO2 or NaBHa4)

2-(Isopropylamino)ethanol
(Secondary Amine Intermediate)

|
Intermediate Used in Step 2
1

|
Step 2: N—l%/[ethylation

@—(Isopropylamino)ethanol + Formaldehyda

%ondensation
Schiff Base Formation
(Iminium lon Intermediate)

eduction

Catalytic Hydrogenation
(e.g., H2/Pd-C)

2-(Isopropyl(methyl)amino)ethanol
(Final Product)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584345?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Pre-Handling Checks

/ Review SDS of Analogues /

Ensure Proper Ventilation
(Fume Hood)

Locate Emergency Equipment
(Eyewash, Safety Shower)
T

Personal Protective Equipment (PPE)

Chemical Safety Goggles
+ Face Shield

Chemically Resistant Gloves

(e.g., Nitrile)

Lab Coat / Chemical Apron

IIn Case of
iExposure

Emergency Response

Skin Contact:
Flush with water for 15 min
Remove contaminated clothing

Eye Contact:
Flush with water for 15 min
Seek immediate medical attention

Ingestion:
Rinse mouth. Do NOT induce vomiting.
Seek immediate medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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